Cas no 689300-65-0 (Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-)

Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]- structure
689300-65-0 structure
Product Name:Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-
CAS No:689300-65-0
MF:C10H8ClF3O3
MW:268.616932868958
CID:1732534
Update Time:2024-11-26

Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-
    • Inchi: 1S/C10H8ClF3O3/c1-5(9(15)16)17-8-3-2-6(4-7(8)11)10(12,13)14/h2-5H,1H3,(H,15,16)
    • InChI Key: DFVFQSNJOFPICB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OC1=CC=C(C(F)(F)F)C=C1Cl)C

Computed Properties

  • Exact Mass: 268.01144
  • Monoisotopic Mass: 268.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.437±0.06 g/cm3(Predicted)
  • Boiling Point: 314.8±42.0 °C(Predicted)
  • PSA: 46.53
  • pka: 2.95±0.10(Predicted)

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